Actinoplanone G
Actinoplanone G
Brand Name:
Vulcanchem
CAS No.:
116200-82-9
VCID:
VC0045336
InChI:
InChI=1S/C32H30N2O11/c1-11-6-14-7-15-8-18-21-23(19(15)25(37)20(14)32(40)34(11)33-12(2)13(3)35)27(39)24-26(38)22-17(41-4)9-16(36)28(42-5)30(22)45-31(24)29(21)44-10-43-18/h6-7,16-18,28,33,35-36H,8-10H2,1-5H3/b13-12-
SMILES:
CC1=CC2=C(C(=O)C3=C4C5=C(C6=C(C4=O)C(=O)C7=C(O6)C(C(CC7OC)O)OC)OCOC5CC3=C2)C(=O)N1NC(=C(C)O)C
Molecular Formula:
C32H30N2O11
Molecular Weight:
618.6 g/mol
Actinoplanone G
CAS No.: 116200-82-9
Main Products
VCID: VC0045336
Molecular Formula: C32H30N2O11
Molecular Weight: 618.6 g/mol
CAS No. | 116200-82-9 |
---|---|
Product Name | Actinoplanone G |
Molecular Formula | C32H30N2O11 |
Molecular Weight | 618.6 g/mol |
IUPAC Name | 22-hydroxy-6-[[(Z)-3-hydroxybut-2-en-2-yl]amino]-21,24-dimethoxy-7-methyl-14,16,19-trioxa-6-azaheptacyclo[15.11.1.02,11.04,9.013,29.018,27.020,25]nonacosa-1,4(9),7,10,17(29),18(27),20(25)-heptaene-3,5,26,28-tetrone |
Standard InChI | InChI=1S/C32H30N2O11/c1-11-6-14-7-15-8-18-21-23(19(15)25(37)20(14)32(40)34(11)33-12(2)13(3)35)27(39)24-26(38)22-17(41-4)9-16(36)28(42-5)30(22)45-31(24)29(21)44-10-43-18/h6-7,16-18,28,33,35-36H,8-10H2,1-5H3/b13-12- |
Standard InChIKey | WGPBBJROUQQTBF-SEYXRHQNSA-N |
Isomeric SMILES | CC1=CC2=C(C(=O)C3=C4C5=C(C6=C(C4=O)C(=O)C7=C(O6)C(C(CC7OC)O)OC)OCOC5CC3=C2)C(=O)N1N/C(=C(/C)\O)/C |
SMILES | CC1=CC2=C(C(=O)C3=C4C5=C(C6=C(C4=O)C(=O)C7=C(O6)C(C(CC7OC)O)OC)OCOC5CC3=C2)C(=O)N1NC(=C(C)O)C |
Canonical SMILES | CC1=CC2=C(C(=O)C3=C4C5=C(C6=C(C4=O)C(=O)C7=C(O6)C(C(CC7OC)O)OC)OCOC5CC3=C2)C(=O)N1NC(=C(C)O)C |
Synonyms | Actinoplanone G |
PubChem Compound | 5492596 |
Last Modified | Nov 09 2021 |
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